Cas no 128632-02-0 (Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-)

• Product Name: Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
• CAS No: 128632-02-0
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 207690
• PubChem ID: 182932
• Update Time: 2025-04-19

Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
• 1-(2-bromoethoxy)-4-(2-ethylbutyl)benzene
• 128632-02-0
• DTXSID00155963

• Inchi： 1S/C14H21BrO/c1-3-12(4-2)11-13-5-7-14(8-6-13)16-10-9-15/h5-8,12H,3-4,9-11H2,1-2H3
• InChI Key： CJDUWOMKJGJSGU-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(=CC=1)CC(CC)CC

Computed Properties

• Exact Mass: 284.07763
• Monoisotopic Mass: 284.077578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 5.3

Experimental Properties

• Density: 1.176
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 132.8°C
• Refractive Index: 1.517
• PSA: 9.23